Cas no 1797648-11-3 (N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-3-4-(trifluoromethyl)phenylpropanamide)

• Product Name: N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-3-4-(trifluoromethyl)phenylpropanamide
• CAS No: 1797648-11-3
• MF: C₂₃H₂₄F₄N₂O₂
• MW: 436.44248008728
• CID: 6089180
• PubChem ID: 71806884
• Update Time: 2025-07-22

N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-3-4-(trifluoromethyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-3-4-(trifluoromethyl)phenylpropanamide
• 1797648-11-3
• N-{[1-(2-FLUOROBENZOYL)PIPERIDIN-4-YL]METHYL}-3-[4-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE
• F6436-2755
• AKOS024559914
• N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-3-(4-(trifluoromethyl)phenyl)propanamide
• N-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]-3-[4-(trifluoromethyl)phenyl]propanamide

• Inchi： 1S/C23H24F4N2O2/c24-20-4-2-1-3-19(20)22(31)29-13-11-17(12-14-29)15-28-21(30)10-7-16-5-8-18(9-6-16)23(25,26)27/h1-6,8-9,17H,7,10-15H2,(H,28,30)
• InChI Key： IEXVVFBNNHBPFO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(N1CCC(CNC(CCC2C=CC(C(F)(F)F)=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 436.17739066g/mol
• Monoisotopic Mass: 436.17739066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49.4Ų

Additional information on N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-3-4-(trifluoromethyl)phenylpropanamide

Professional Introduction to N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-3-4-(trifluoromethyl)phenylpropanamide (CAS No. 1797648-11-3)

N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-3-4-(trifluoromethyl)phenylpropanamide, with the CAS number 1797648-11-3, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This molecule, featuring a complex arrangement of aromatic and heterocyclic rings, has been extensively studied for its potential applications in drug development, particularly in the treatment of various neurological and inflammatory disorders.

The structure of this compound is characterized by a piperidine core linked to a benzoyl group and a propyl amide moiety, all of which contribute to its distinct pharmacological profile. The presence of a 2-fluorobenzoyl substituent and a trifluoromethyl group on the phenyl ring enhances its bioavailability and metabolic stability, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems and reduce inflammation. N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-3-4-(trifluoromethyl)phenylpropanamide has been shown to exhibit promising effects on several key targets, including serotonin receptors and cyclooxygenase enzymes. These interactions suggest that the compound may have therapeutic potential in conditions such as depression, anxiety, and chronic pain.

One of the most compelling aspects of this compound is its ability to interact with serotonin 5-HT1A receptors. Serotonin receptor modulation has been a cornerstone in the treatment of mood disorders, and compounds that can selectively target these receptors without causing significant side effects are highly sought after. Preclinical studies have demonstrated that N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-3-4-(trifluoromethyl)phenylpropanamide can enhance serotonin signaling in brain regions associated with mood regulation, potentially leading to improved symptoms in patients with depression and anxiety.

In addition to its effects on serotonin receptors, this compound has also shown promise in modulating inflammatory pathways. The cyclooxygenase (COX) enzymes, particularly COX-2, are key players in the production of prostaglandins, which are involved in pain and inflammation. By inhibiting COX enzymes, N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-3-4-(trifluoromethyl)phenylpropanamide may help reduce inflammation and alleviate symptoms associated with conditions such as rheumatoid arthritis and inflammatory bowel disease.

The< strong> trifluoromethyl group in the phenyl ring is another critical feature of this compound that contributes to its pharmacological activity. This substituent enhances the lipophilicity of the molecule, improving its ability to cross the blood-brain barrier. This property is particularly important for drugs targeting central nervous system disorders, as it ensures that the compound can reach its intended site of action effectively.

The synthesis of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-3-4-(trifluoromethyl)phenylpropanamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in achieving the desired molecular structure efficiently. These synthetic strategies not only improve the scalability of production but also allow for modifications that can further enhance the pharmacological properties of the compound.

Efforts are currently underway to evaluate the safety and efficacy of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-3-4-(trifluoromethyl)phenylpropanamide in clinical trials. Preliminary results from animal models have been encouraging, showing that the compound can produce significant therapeutic effects without causing major side effects. These findings have generated excitement among researchers who believe that this compound could be a valuable addition to existing treatment options for neurological and inflammatory disorders.

The development of new pharmaceuticals is often hindered by challenges such as poor solubility, rapid metabolism, and off-target effects. However, N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-3-4-(trifluoromethyl)phenylpropanamide appears to overcome many of these issues due to its optimized structure. The combination of lipophilic groups that enhance bioavailability with functional moieties that target specific biological pathways makes this compound a promising candidate for further clinical development.

In conclusion, N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-3-4-(trifluoromethyl)phenylpropanamide (CAS No. 1797648-11-3) is a novel compound with significant potential in the treatment of neurological and inflammatory disorders. Its unique structural features, including the presence of a< strong>piperidine,< strong>benzoyl,andpropyl amidemotive along with specific substituents like< strong>2-fluorobenzoylandtrifluoromethyl, contribute to its remarkable pharmacological activity. As research continues into its mechanisms of action and therapeutic potential,< strong>N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-3-< strong>--_{(trifluoromethy l)}> phen y lprop an am ide> holds promise as an effective therapeutic agent for various debilitating conditions.